Cas no 1082040-15-0 (3-Iodo-4-chloro-5-nitro-(1H)indazole)
1082040-15-0 structure
Product Name:3-Iodo-4-chloro-5-nitro-(1H)indazole
CAS No:1082040-15-0
MF:C7H3ClIN3O2
MW:323.475092172623
CID:2129904
PubChem ID:53399361
Update Time:2025-04-21
3-Iodo-4-chloro-5-nitro-(1H)indazole Chemical and Physical Properties
Names and Identifiers
-
- 3-Iodo-4-chloro-5-nitro-(1H)indazole
- 4-Chloro-3-iodo-5-nitro-1H-indazole
- DB-059700
- 1082040-15-0
-
- Inchi: 1S/C7H3ClIN3O2/c8-6-4(12(13)14)2-1-3-5(6)7(9)11-10-3/h1-2H,(H,10,11)
- InChI Key: VGMMCLDYCGTWTI-UHFFFAOYSA-N
- SMILES: IC1=C2C(=C(C=CC2=NN1)[N+](=O)[O-])Cl
Computed Properties
- Exact Mass: 322.89585Da
- Monoisotopic Mass: 322.89585Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 250
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 74.5Ų
3-Iodo-4-chloro-5-nitro-(1H)indazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | I737495-1mg |
3-Iodo-4-chloro-5-nitro-(1H)indazole |
1082040-15-0 | 1mg |
$ 50.00 | 2022-06-04 | ||
| TRC | I737495-2mg |
3-Iodo-4-chloro-5-nitro-(1H)indazole |
1082040-15-0 | 2mg |
$ 65.00 | 2022-06-04 | ||
| TRC | I737495-10mg |
3-Iodo-4-chloro-5-nitro-(1H)indazole |
1082040-15-0 | 10mg |
$ 160.00 | 2022-06-04 |
3-Iodo-4-chloro-5-nitro-(1H)indazole Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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